N-[2-(trifluoromethyl)phenyl]tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide

• IUPAC Name: N-[2-(trifluoromethyl)phenyl]tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide
• InChI: InChI=1S/C24H18F3NO/c25-24(26,27)20-11-5-6-12-21(20)28-23(29)19-13-18-14-7-1-3-9-16(14)22(19)17-10-4-2-8-15(17)18/h1-12,18-19,22H,13H2,(H,28,29)
• InChI Key: SAIKMRGMBJIMCK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2C3=CC=CC=C3C1C4=CC=CC=C24)C(=O)NC5=CC=CC=C5C(F)(F)F
• Molecular Formula: C24H18F3NO
• Molecular Weight: 393.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions to incorporate various functional groups and achieve the desired molecular architecture. While specific details on the synthesis of N-[2-(trifluoromethyl)phenyl]tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide were not directly found, related compounds have been synthesized through meticulous planning of reaction sequences, selection of suitable reagents, and optimization of reaction conditions to yield structurally complex and functionally diverse molecules (Odame, Hosten, & Tshentu, 2020).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the properties and reactivity of organic compounds. Techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling are commonly employed. For compounds similar to N-[2-(trifluoromethyl)phenyl]tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide, these methods have provided detailed insights into their bond lengths, bond angles, and overall molecular geometry, facilitating the prediction of their chemical behavior and interactions with other molecules (Odame et al., 2020).

Chemical Reactions and Properties

The chemical reactivity of organic compounds is influenced by their functional groups, molecular structure, and electronic configuration. Reactions such as addition, substitution, and rearrangement allow for the transformation of these compounds into a variety of derivatives with different properties. Studies on related structures have explored their reactivity under various conditions, shedding light on the potential chemical transformations applicable to N-[2-(trifluoromethyl)phenyl]tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide and similar molecules (Menzek & Altundas, 2006).

Physical Properties Analysis

The physical properties of organic compounds, such as melting and boiling points, solubility, and crystallinity, are essential for their characterization and application. These properties are closely related to the molecular structure and can significantly impact the compound's utility in various scientific and industrial contexts. Analytical techniques provide precise measurements of these properties, facilitating the development and application of new materials (Kimura et al., 1988).

Chemical Properties Analysis

The chemical properties of a compound define its reactivity, stability, and interactions with other substances. For complex molecules like N-[2-(trifluoromethyl)phenyl]tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide, understanding these properties is crucial for predicting how the compound will behave in chemical reactions, under various environmental conditions, and in potential applications. Studies on similar compounds have provided insights into their acid-base behavior, redox potential, and susceptibility to hydrolysis, among other properties (Palanki et al., 2000).

Scientific Research Applications

Thermostable Polymers

Research has demonstrated the synthesis of fluorinated heterocyclic polyamides with remarkable thermal stability and electrical insulating properties. These polymers, synthesized using aromatic diamines and diacid chloride, exhibit high decomposition temperatures above 350°C and glass transition temperatures ranging from 260–306°C. Such materials are suitable for applications requiring durable and stable polymers under high-temperature conditions (Hamciuc et al., 2001).

Organic Synthesis

In the field of organic synthesis, the preparation of 2,2-bis(trifluoromethyl)-1,3-heterocyclic compounds through reactions involving 2,2,4,4-tetrakis(trifluoromethyl)-1,3-dithietane has been explored. This study provides insights into the synthesis of complex fluorinated molecules, contributing to the development of novel compounds with potential applications in various domains, including pharmaceuticals and materials science (Kitazume & Ishikawa, 1974).

Photochemistry and Materials Science

The synthesis and photochemical properties of difluoro- and dichlorotetracyclo hexadeca dienes and their derivatives have been examined. These studies are crucial for understanding the photochemical behavior of complex organic molecules and have implications for the development of materials sensitive to light (Kimura et al., 1988).

Polymer Synthesis

Another area of application is the synthesis of aromatic polymers containing long alkyl side chains and 1,3,5-triazine rings. These polymers, characterized by their solubility in organic solvents and thermal stability, open new avenues for the development of materials with specialized properties, such as high stability and specific solubility characteristics (Lin et al., 1990).